3-Hydroxy-5-methoxybenzamide

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-hydroxy-5-methoxybenzamide
• InChI: InChI=1S/C8H9NO3/c1-12-7-3-5(8(9)11)2-6(10)4-7/h2-4,10H,1H3,(H2,9,11)
• InChI Key: CXJGQBJOFUUQGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)O)C(=O)N

Description

3-Hydroxy-5-methoxybenzamide (C₈H₉NO₃; molecular weight 167.16 g/mol) is a benzamide derivative featuring a hydroxyl (-OH) group at the 3-position and a methoxy (-OCH₃) group at the 5-position of the aromatic ring. Benzamides are known for their versatility in medicinal chemistry, often serving as precursors for heterocyclic compounds like benzoxazoles or as ligands in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Hydroxy-5-methoxybenzamide can be synthesized through the direct condensation of 3-hydroxy-5-methoxybenzoic acid with ammonia or an amine under appropriate conditions. One efficient method involves the use of ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4). This method is advantageous due to its green, rapid, and mild conditions, resulting in high yields .

Industrial Production Methods

Industrial production of 3-Hydroxy-5-methoxybenzamide typically involves large-scale synthesis using similar condensation reactions. The process may be optimized for higher efficiency and yield by employing continuous flow reactors and advanced catalytic systems to ensure consistent product quality and reduced environmental impact.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-5-methoxybenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to form amines.

Substitution: The methoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) can be used for substitution reactions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3-Hydroxy-5-methoxybenzamide has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: It is used in studies related to enzyme inhibition and protein interactions.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-5-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes and receptors. For instance, it may act as an inhibitor of poly [ADP-ribose] polymerase 1 (PARP1), a key enzyme involved in DNA repair processes. By inhibiting PARP1, the compound can induce cell death in cancer cells, making it a potential candidate for anticancer therapies .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The substituent positions and electronic effects of related benzamide derivatives significantly influence their properties:

Compound	Molecular Formula	Substituents	Molecular Weight	Key Features
3-Hydroxy-5-methoxybenzamide	C₈H₉NO₃	3-OH, 5-OCH₃	167.16	Electron-donating groups enhance ring reactivity; potential for hydrogen bonding
3-Methoxy-5-nitrobenzamide	C₈H₈N₂O₄	3-OCH₃, 5-NO₂	196.16	Nitro (-NO₂) group is strongly electron-withdrawing, increasing electrophilicity and reactivity in reduction or substitution reactions
4-Hydroxybenzamide	C₇H₇NO₂	4-OH	137.14	Para-hydroxyl group improves solubility in polar solvents; used in polymer synthesis
3-Hydroxybenzoic Acid	C₇H₆O₃	3-OH, -COOH	140.85	Carboxylic acid group increases acidity (pKa ~4.0); applications in dyes and stabilizers

Physicochemical Properties

• Solubility: The hydroxyl group in 3-Hydroxy-5-methoxybenzamide enhances water solubility compared to non-polar analogs like 3-methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide (), where lipophilic benzoxazole rings dominate.
• Acidity : The 3-OH group in 3-Hydroxy-5-methoxybenzamide is less acidic than the -COOH group in 3-hydroxybenzoic acid (pKa ~4.0 vs. ~2.5) but more acidic than methoxy-substituted analogs .

Research Findings and Trends

• Substituent Effects: Electron-donating groups (e.g., -OCH₃) increase aromatic ring electron density, favoring electrophilic substitution, whereas electron-withdrawing groups (e.g., -NO₂) enhance oxidative stability .
• Biological Activity: Benzoxazole-containing analogs () exhibit enhanced membrane permeability due to lipophilicity, a trait less pronounced in polar benzamides like 3-Hydroxy-5-methoxybenzamide .
• Synthetic Flexibility : Cyclization and hydrazine-based reactions () offer modular routes to diverse derivatives, underscoring benzamides’ adaptability in drug discovery.